Cas no 749214-91-3 ([2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate)

• Product Name: [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• CAS No: 749214-91-3
• MF: C₂₄H₂₀ClN₃O₄
• MW: 449.886304855347
• CID: 6047466
• PubChem ID: 4536507
• Update Time: 2025-05-30

[2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-pyridinecarboxylic acid [2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] ester
• SMR000256090
• Z19819008
• [2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• 2-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate
• [2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxidanylidene-ethyl] 2-chloranylpyridine-3-carboxylate
• BDBM45233
• CHEMBL1313031
• MLS000389816
• cid_4536507
• AKOS033713547
• 749214-91-3
• 2-chloronicotinic acid [2-keto-2-[5-(4-methoxyphenyl)-3-phenyl-2-pyrazolin-1-yl]ethyl] ester
• MLS003913970
• HMS2554B17
• EN300-26620968
• [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate

• Inchi： 1S/C24H20ClN3O4/c1-31-18-11-9-17(10-12-18)21-14-20(16-6-3-2-4-7-16)27-28(21)22(29)15-32-24(30)19-8-5-13-26-23(19)25/h2-13,21H,14-15H2,1H3
• InChI Key： WDHQHGRQXAYJTA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(N1C(C2C=CC(=CC=2)OC)CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 449.1142338g/mol
• Monoisotopic Mass: 449.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate

Introduction to [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS No. 749214-91-3)

[2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS No. 749214-91-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study in recent years.

The chemical structure of [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate consists of a pyrazoline core linked to a chloropyridine moiety through an ester linkage. The presence of the methoxyphenyl and phenyl substituents on the pyrazoline ring contributes to its stability and biological activity. The chloropyridine moiety, on the other hand, imparts additional functional groups that can be exploited for various pharmacological purposes.

Recent studies have highlighted the potential of [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate has demonstrated significant antioxidant activity. This property is attributed to its ability to scavenge free radicals and prevent oxidative damage to cellular components. The antioxidant potential of this compound has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a crucial role in disease progression.

In addition to its anti-inflammatory and antioxidant properties, [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-chloropyridine-3-carboxylate have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The stability of the compound under physiological conditions has been confirmed through various analytical techniques, including HPLC and mass spectrometry.

To further understand the biological activity and mechanism of action of [2-[3-(4-Methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-o xoethyl] 2-chloropyridine - 3 - carbox ylate, several in vivo studies have been conducted using animal models. These studies have provided valuable insights into the efficacy and safety profile of the compound. For instance, in a murine model of inflammatory bowel disease, treatment with this compound resulted in a significant reduction in inflammation and tissue damage without causing adverse side effects.

The potential applications of [2-[3-(4-Methoxyphen yl) - 5 - phen yl - 3 , 4 - dihydrop yrazol - 2 - yl ] - 2 - oxo eth yl ] 2 - chlor o pyri dine - 3 - carbox ylate extend beyond traditional pharmaceuticals. Recent advancements in nanotechnology have led to the development of nanoparticle formulations containing this compound for targeted drug delivery. These formulations aim to enhance the therapeutic efficacy while minimizing systemic side effects.

In conclusion, [2-[3-(4-Meth oxy phen yl) - 5 - phen yl - 3 , 4 - dihydrop yrazol - 2 - yl ] - 2 - oxo eth yl ] 2 - chlor o pyri dine - 3 - carbox ylate (CAS No. 749214-91-3) represents a promising candidate for various therapeutic applications due to its unique chemical structure and multifaceted biological activities. Ongoing research continues to uncover new aspects of its potential benefits and mechanisms of action, paving the way for its future development as a novel therapeutic agent.